Cas no 742107-61-5 ((1R)-1-(3,4-Dichlorophenyl)propan-1-amine hydrochloride)

• Product Name: (1R)-1-(3,4-Dichlorophenyl)propan-1-amine hydrochloride
• CAS No: 742107-61-5
• MF: C₉H₁₂Cl₃N
• MW: 240.557279586792
• CID: 1074360
• PubChem ID: 75176268
• Update Time: 2025-05-26

(1R)-1-(3,4-Dichlorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3,4-Dichlorophenyl)propan-1-amine hydrochloride
• 742107-61-5
• MFCD12757847
• AKOS015996866
• (R)-1-(3,4-Dichlorophenyl)propan-1-amine hydrochloride
• Benzenemethanamine, 3,4-dichloro-a-ethyl-, (aR)-
• 1565819-70-6
• (R)-1-(3,4-Dichlorophenyl)propan-1-aminehydrochloride
• SS-4449
• (1R)-1-(3,4-dichlorophenyl)propan-1-amine;hydrochloride

• Inchi： 1S/C9H11Cl2N.ClH/c1-2-9(12)6-3-4-7(10)8(11)5-6;/h3-5,9H,2,12H2,1H3;1H/t9-;/m1./s1
• InChI Key： FEEGTQCAUBOZDI-SBSPUUFOSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@@H](CC)N)Cl.Cl

Computed Properties

• Exact Mass: 239.003532g/mol
• Monoisotopic Mass: 239.003532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-(3,4-Dichlorophenyl)propan-1-amine hydrochloride

Overview of (1R)-1-(3,4-Dichlorophenyl)propan-1-amine Hydrochloride (CAS No. 742107-61-5)

(1R)-1-(3,4-Dichlorophenyl)propan-1-amine hydrochloride (CAS No. 742107-61-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 3,4-dichlorophenyl group and a chiral center at the propan-1-amine moiety. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug development and biological studies.

The (1R)-1-(3,4-Dichlorophenyl)propan-1-amine hydrochloride has been extensively studied for its potential therapeutic applications. Recent research has focused on its pharmacological properties, particularly its interactions with specific receptors and enzymes. One of the key areas of interest is its activity as a serotonin receptor modulator. Studies have shown that this compound can selectively bind to serotonin receptors, which are involved in regulating mood, appetite, and sleep. This makes it a promising candidate for the treatment of mood disorders such as depression and anxiety.

In addition to its serotonin receptor activity, (1R)-1-(3,4-Dichlorophenyl)propan-1-amine hydrochloride has also been investigated for its potential as an antipsychotic agent. Preclinical studies have demonstrated that it can effectively reduce psychotic symptoms in animal models, suggesting its potential for use in the treatment of schizophrenia and other psychotic disorders. The compound's ability to modulate dopamine receptors, which are central to the pathophysiology of schizophrenia, further supports its therapeutic potential in this area.

The pharmacokinetic properties of (1R)-1-(3,4-Dichlorophenyl)propan-1-amine hydrochloride have been extensively studied to optimize its use in clinical settings. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and long half-life make it suitable for once-daily dosing regimens, which can improve patient compliance and treatment outcomes.

Recent advancements in drug delivery systems have also contributed to the development of (1R)-1-(3,4-Dichlorophenyl)propan-1-amine hydrochloride. Nanoparticle-based formulations have been explored to enhance the compound's bioavailability and reduce side effects. These formulations can target specific tissues or cells, improving the therapeutic index and reducing systemic toxicity.

The safety profile of (1R)-1-(3,4-Dichlorophenyl)propan-1-amine hydrochloride has been evaluated through extensive preclinical and clinical studies. Animal toxicity studies have shown that it is well-tolerated at therapeutic doses, with minimal adverse effects on major organs. Clinical trials are currently underway to further assess its safety and efficacy in human subjects.

In conclusion, (1R)-1-(3,4-Dichlorophenyl)propan-1-amine hydrochloride (CAS No. 742107-61-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development in the field of medicinal chemistry.